Journal Name:Innovative Food Science & Emerging Technologies
Journal ISSN:1466-8564
IF:7.104
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/620381/description#description
Year of Origin:2000
Publisher:Elsevier BV
Number of Articles Per Year:208
Publishing Cycle:Quarterly
OA or Not:Not
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-04-14 , DOI:
10.1007/s10553-023-01516-6
The use of highly mineralized reinjection water has low gel strength and poor stability, and the above problems are more prominent under high-temperature reservoir conditions. Based on the temperature resistance and salt tolerance polymer TSRP and phenolic resin crosslinking agent, a TSRP temperature resistant weak gel system suitable for high mineralized reinjection water was developed, and the temperature resistance mechanism of the TSRP weak gel system was tested by its temperature resistance and injection ability. The migration, retention, and plugging of the TSRP weak gel system in heterogeneous reservoirs were studied through micropore throat migration and plugging characteristics and dual-pipe parallel oil displacement experiments. The results showed that: under the condition of polymer concentration 2000 mg/L, polymer: crosslinking agent: glue promoter 1:1.5:1, the TSRP weak gel system prepared by using mineralized 12132.9 mg/L reinjection water can remain stable after 95°C aging at high temperature of TSRP. Through microscopic simulation, a glass etching model TSRP weak gel system showed good migration ability and plugging performance. In comparison with the two pipes parallel oil displacement experiment, the KY gel system injected the same amount of PV at 95°C and 20000 mg/L in the Y1L block, the average recovery of the TSRP gel system increased by 22.3% after injection of polymer gel, and the KY gel system was only 18.2%; When the same amount of PV was injected in Z1L block, 95°C and 22000 mg/L, the average recovery of TSRP gel system increased by 24.35% after injection of polymer gel, and the KY gel system was only 17.15%, that is, under higher salinity, the TSRP gel system showed better performance.
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-26 , DOI:
10.1007/s10553-023-01561-1
Extensive observation examples have verified that the processes of earthquake development and occurrence are accompanied by seismic electromagnetic anomalies. Some of the electromagnetic emission phenomena, such as seismo-electromagnetic signals, electro-kinetic emission near the water driven front in oil reservoirs and low frequency leaking signals from deep based protective engineering, can be treated as the low frequency vector electric dipole source underground. In this study, the equivalent electric dipole generated by the seismic electromagnetic anomaly in a homogeneous Earth was numerically simulated, focusing on the spatial distribution characteristics of the electric dipole source response in any direction in the Earth. By simulating the dipole source responses for different sources and geoelectric parameters, the distribution characteristics of the electric dipole source response in the Earth was analyzed and discussed. The results of this analysis provide a basis for the observation, identification, processing, and interpretation of seismic electromagnetic signals. Information about seismo-electromagnetic source distribution and time variation can be used for evaluating possible earthquake hazard as well as to study the machanism and time evolution patterns of seismogenic process.
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-24 , DOI:
10.1007/s10553-023-01543-3
The article presents the results of calculation of the optimal ratio of the diesel fraction and the 180-240 °C biocomponent fraction obtained by slow pyrolysis of plant waste. Comparative tables are presented on the technological conditions of operation of the hydrorefining reactor unit and on the quality of the products obtained with and without involvement of the biocomponent.
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-06-07 , DOI:
10.1007/s10553-023-01525-5
Methods are examined for estimating the Hildebrand solubility parameter of a mixture of organic solvents using the characteristics of their structural elements. A procedure is proposed for calculating the solubility parameter for mixtures of solvents differing in composition and structure depending on the ratio of their components. These results enable us to predict the optimal solvent mixture composition for polymers with a known Hildebrand solubility parameter. The proposed method permits us to estimate the solubility of complex mixtures of hydrocarbons of petroleum origin such as the tar obtained as the vacuum residue of oil distillation when it is used as a polymer solvent. 1H NMR analysis results were used to determine the structural elements of a tar and calculate its Hildebrand solubility parameter.
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-06-03 , DOI:
10.1007/s10553-023-01541-5
We present a novel two-stage Markov Chain Monte Carlo (MCMC) method that improves the efficiency of MCMC sampling while maintaining its sampling rigor. Our method employs response surfaces as surrogate models in the first stage to direct the sampling and identify promising reservoir models, replacing computationally expensive multiphase flow simulations. In the second stage, flow simulations are conducted only on proposals that pass the first stage to calculate acceptance probability, and the surrogate model is updated regularly upon adding new flow simulations. This strategy significantly increases the acceptance rate and reduces computational costs compared to conventional MCMC sampling, without sacrificing accuracy. To demonstrate the efficacy and efficiency of our approach, we apply it to a field example involving three-phase flow and the integration of historical reservoir production data, generating multiple reservoir models and assessing uncertainty in production forecasts.
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-04-15 , DOI:
10.1007/s10553-023-01519-3
The process of pile insertion and pile extraction for jack-up drilling platform is the key link in offshore construction of drilling platform. However, serious accidents may occur during operation of jack-up drilling platform such as pile leg puncture and platform tilt. In this paper, based on the calculation method of jack-up drilling platform pile driving, the penetration risk of jack-up drilling platform pile driving is analyzed comprehensively considering the factors of formation, pile shoe bearing capacity and pile group effect. According to the safety factor relative to puncture, the adaptability of drilling ship to insert pile at the predetermined well position is evaluated to realize the prediction of pile leg into mud in order to avoid the occurrence of complex accidents in the process of drilling and completion, guide the depth of pile leg into mud, improve the speed of offshore construction, reduce the risk of offshore operation and construction cost, and provide a scientific basis for offshore engineering design and construction..
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-26 , DOI:
10.1007/s10553-023-01565-x
The Xujiaweizi Fault Depression has experienced multiple stages of tectonic activity and its geological conditions are complex. Palaeogeomorphic restoration can provide a new idea for efficient exploration of oil and gas. At present, there is no systematic study on paleo-geomorphology restoration in the Anda Sag of the northern Xujiaweizi Fault Depression. In this paper, a large number of drilling and seismic data have been used to study the fault activity characteristics and genesis mechanism of the Anda Sag based on the structural analysis theory. Furthermore, the paleogeomorphology of the Anda Sag was restored. The study shows that the NE and NW trending preexisting boundary normal faults and the near E-W trending extensional activities controlled the formation and development of the Xujiaweizi Fault Depression. The Shahezi Formation had low extensional intensity in the early stage and was dominated by NE and NW trending fault activities. In the late period, it was dominated by S-N trending fault activities with high extensional intensity. The mechanism of formation denudation in the Anda Sag includes regional uplift and reverse extrusion deformation. The distribution of fault depression structures and main troughs of the Shahezi Formation in the Anda Depression have good inheritance characteristics. The denudation of the edge strata and the inner extrusion reversed zone is relatively serious, and most of the residual strata are in the delta front and lacustrine sedimentary development areas. Therefore, effective source rocks are developed in the residual formation areas, which are conducive to the formation of deep self-source gas reservoirs.
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-24 , DOI:
10.1007/s10553-023-01557-x
With the deepening of oil and gas exploration and development, the conventional seismic inversion technology has certain limitations for the fine research of complex reservoirs, and the actual production has high requirements for seismic resolution. The waveform indication technology is based on the waveform phase control mode, and uses the seismic waveform instead of the variogram. It can not only invert the wave impedance curve and realize high-precision prediction of the reservoir, but also simulate the characteristic curve reflecting the sensitivity of the reservoir to realize the reservoir under different parameters. characterization. Taking the second member of the Sangonghe Formation in the L block of the Manan slope in the Junggar Basin as an example, the sandstone changes rapidly laterally, has a small thickness, and has low conventional inversion resolution, making it unsuitable for predicting thin reservoirs. The waveform indication inversion was carried out to describe the distribution of the sandstone in the target layer, and the results were in line with geological understanding. After analyzing the relationship between the four properties of the reservoir, the oiliness of the sandstone in the target layer has a certain fitting relationship with the amplitude difference of the spontaneous potential curve. The reservoir indication simulation with the spontaneous potential curve as the characteristic curve was carried out. On the basis of the waveform indication inversion of the sandstone, further Oily sandstones were identified, and the simulation results were in good agreement with the drilling data.
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-27 , DOI:
10.1007/s10553-023-01546-0
The possibility of slowing down gas hydrate nucleation by introducing additional surfaces into the system has been investigated. The process usually takes place at phase boundaries, i.e., the appearance of new surfaces (solid particles) in the system should increase the probability of hydrate formation. The effect of carboxylated cellulose nanofibrils (CNF) dispersed in water on methane hydrate formation under vigorous stirring was studied. It was found, that under identical conditions, allows“”introducing 0.5 wt.% of CNF allows, first, to reduce the hydrate nucleation rate and, second, to suppress the “memory” effect characteristic of hydrate formation from distilled water (DW). The analysis of the “survival” functions made it possible to establish that the mechanism of the inhibiting action of CNF involves the reducing the number of hydrate nucleation sites. This can be explained by the involvement of the CNF in the disrupting the hydrogen bonds network: for example, mechanical destruction of subcritical nuclei by inhibitor particles with intense agitation. The obtained data indicate the possibility of developing a new class of kinetic hydrate inhibitors based on dispersions.
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-06-06 , DOI:
10.1007/s10553-023-01534-4
Shale oil reservoirs in Daanzhai section of central Sichuan are mainly developed in Daer sub-section, with rich resource base and great exploration and development potential. A series of reservoir engineering geological characteristics experiments have been carried out in order to form reservoir reconstruction countermeasures and technology suitable for Daanzhai shale oil. The results show that the average porosity of Daanzhai shale oil reservoir in central Sichuan is 5.9%, with pores mainly concentrated in the range of 1-100 nm, and slightly larger pores mainly concentrated in the range of 250-1000 nm, with micro-scale pores developed; The reservoir is mainly composed of shale and limestone interbedding. The fracture pressure of limestone is 9-10 MPa higher than that of adjacent depth shale, which is not conducive to the longitudinal expansion of the fracture. The test of temporary plugging and diversion fracturing technology has significantly increased the complexity of the fracture; Shale crude oil has the characteristics of high viscosity, low wax content and low gum content. It has good fluidity in shale supporting fractures, natural fractures and dislocation fractures, and hardly flows in the matrix, and is mainly used for oil displacement by osmosis; The innovatively established nuclear magnetic resonance (NMR) – permeability test technology can quantitatively characterize the flow ability of shale oil in porous media and the permeability and oil displacement ability. In the Daanzhai shale oil reservoir, the optimized soak time is not less than 6 days, and the pressure control and fluid drainage has achieved a more stable stage of fluid discharge. The test oil production has increased from “oil flower” to nearly 2 tons/day, making a major breakthrough in “oil production”.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术2区 | FOOD SCIENCE & TECHNOLOGY 食品科技2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
8.00 | 79 | Science Citation Index Expanded | Not |
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